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Compound of Interest

Compound Name: FR901464

Cat. No.: B1674042 Get Quote

Essential Safety and Logistical Information for the Responsible Handling of a Potent

Spliceosome Inhibitor

FR901464 is a potent, anti-tumor spliceosome inhibitor valued in cancer research for its

cytotoxic properties.[1] Due to its high potency and potential hazards, it is imperative that

researchers, scientists, and drug development professionals adhere to strict protocols for its

disposal to ensure personal safety, prevent environmental contamination, and maintain

regulatory compliance. This guide provides a comprehensive, step-by-step procedure for the

proper disposal of FR901464 and associated contaminated materials.

Immediate Safety and Handling Precautions
Before beginning any work with FR901464, all personnel must be thoroughly familiar with the

compound's Safety Data Sheet (SDS). Personal Protective Equipment (PPE) is mandatory and

includes, at a minimum, a lab coat, safety glasses, and chemical-resistant gloves. All handling

of FR901464, including the preparation of solutions and the generation of waste, should be

conducted within a certified chemical fume hood to minimize the risk of inhalation.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative information pertinent to

the handling and disposal of FR901464.
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Parameter Value Source

Purity 99.79% MedchemExpress[2]

IC50 (in vitro)
< 1 ng/mL in various cancer

cell lines
PMC - NIH[1]

Stock Solution Storage
-80°C for 6 months; -20°C for 1

month
MedchemExpress[2]

Step-by-Step Disposal Protocol for FR901464
The following protocol is based on best practices for the disposal of hazardous and cytotoxic

chemical waste.[3][4] Always consult with your institution's Environmental Health and Safety

(EHS) office to ensure compliance with local, state, and federal regulations.

Step 1: Waste Segregation
Proper segregation is the cornerstone of safe laboratory waste management. All waste

contaminated with FR901464 must be kept separate from other waste streams.[5]

Solid Waste: This includes, but is not limited to:

Unused or expired FR901464 powder.

Contaminated consumables such as pipette tips, microfuge tubes, and cell culture flasks.

Contaminated PPE, including gloves and disposable lab coats.

Empty original containers (vials). Even if seemingly empty, these should be treated as

hazardous waste.[6]

Liquid Waste: This category encompasses:

Unused stock solutions of FR901464.

Aqueous solutions and experimental media containing FR901464.

The first rinse of any container that held FR901464.[7]
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Sharps Waste: Needles, syringes, or any other sharp objects contaminated with FR901464
must be disposed of in a designated, puncture-proof sharps container.[4]

Step 2: Waste Containment and Labeling
Solid Waste: Collect all solid waste in a designated, leak-proof hazardous waste container

lined with a purple cytotoxic waste bag.[4]

Liquid Waste: Use a dedicated, compatible, and clearly labeled hazardous waste container

for all liquid waste. Do not mix with other solvent waste streams unless explicitly permitted by

your institution's EHS office. Ensure the container is tightly sealed when not in use to prevent

spills and evaporation.

Labeling: All waste containers must be clearly and accurately labeled with the words

"Hazardous Waste" and "Cytotoxic," along with the full chemical name "FR901464." The

label should also include the approximate concentration and quantity of the waste and the

date of accumulation.[8]

Step 3: Storage of Waste
Store all FR901464 waste containers in a designated, secure, and well-ventilated satellite

accumulation area within the laboratory. This area should be away from sources of ignition and

incompatible materials.

Step 4: Arranging for Final Disposal
The final disposal of FR901464 waste must be handled by a licensed hazardous waste

disposal company.

Contact your institution's EHS office to schedule a pickup for the hazardous waste.

Provide the EHS office with a complete and accurate inventory of the waste to be collected.

The primary method for the final disposal of cytotoxic waste is incineration.[4]

Experimental Workflow and Disposal Pathway
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The following diagrams illustrate the logical flow of handling and disposing of FR901464 in a

laboratory setting.
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FR901464 Handling

Waste Generation

Disposal Procedure Final Disposal

Start: Obtain FR901464 Don Appropriate PPE Work in Chemical Fume Hood Conduct Experiment

Solid Waste (Gloves, Tips, Vials)

Liquid Waste (Solutions, Media)

Sharps Waste (Needles)

Segregate Waste Types Contain & Label Appropriately Store in Satellite Accumulation Area Contact EHS for Pickup Incineration by Licensed Vendor

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674042?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


FR901464 Waste
(Solid, Liquid, Sharps)

Is the item contaminated
with FR901464?

Treat as Cytotoxic
Hazardous Waste

Yes
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No
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(Solid, Liquid, Sharps)

Label as 'Hazardous Waste'
and 'Cytotoxic'

Arrange Disposal via
Institutional EHS

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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